Cas no 1396860-46-0 (1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-4-(thiophen-2-yl)piperidine-2,6-dione)

• Product Name: 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-4-(thiophen-2-yl)piperidine-2,6-dione
• CAS No: 1396860-46-0
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5364648
• Update Time: 2025-10-24

1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-4-(thiophen-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-4-thiophen-2-ylpiperidine-2,6-dione
• 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-4-(thiophen-2-yl)piperidine-2,6-dione

• Inchi： 1S/C19H18N2O3S/c22-17-10-14(16-6-3-9-25-16)11-18(23)21(17)12-19(24)20-8-7-13-4-1-2-5-15(13)20/h1-6,9,14H,7-8,10-12H2
• InChI Key： AXRWBCYSFMDPLP-UHFFFAOYSA-N
• SMILES： N1(CC(N2C3=C(C=CC=C3)CC2)=O)C(=O)CC(C2SC=CC=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-4-(thiophen-2-yl)piperidine-2,6-dione

Chemical Compound CAS No. 1396860-46-0: 1-[2-(2,3-Dihydro-1H-indol-1-yl)-2-Oxoethyl]-4-(Thiophen-2-Yl)piperidine-2,6-Dione

The chemical compound with CAS No. 1396860-46-0, known as 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-Oxoethyl]-4-(Thiophen-2-Yl)piperidine-2,6-Dione, is a complex organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a piperidine ring system fused with two ketone groups at positions 2 and 6, along with a thiophene moiety at position 4 and an indole derivative attached via an ethyl chain at position 1.

Recent studies have highlighted the importance of piperidine diones in drug design, particularly for their role in modulating enzyme activity and receptor binding. The presence of the thiophene ring adds electronic versatility to the molecule, enhancing its ability to interact with biological targets. Moreover, the indole moiety is known for its π-electron-rich aromatic system, which can participate in various non-covalent interactions such as hydrogen bonding and π-stacking.

Research into this compound has focused on its potential as a neuroprotective agent. Experimental data suggest that it may inhibit oxidative stress pathways and protect against neurotoxicity induced by reactive oxygen species (ROS). Additionally, its ability to modulate ion channels has been explored in the context of treating epilepsy and chronic pain conditions.

The synthesis of CAS No. 1396860-46-0 involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps to form the piperidine ring system. The use of microwave-assisted synthesis has been reported to improve reaction yields and reduce reaction times compared to traditional methods.

In terms of applications, this compound has shown promise in antitumor studies, where it demonstrates selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer cell proliferation and apoptosis.

Furthermore, the compound's photophysical properties have been investigated for potential applications in optoelectronic materials. Its conjugated system allows for efficient energy transfer processes, making it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding modes and suggested modifications to enhance its bioavailability and efficacy.

In conclusion, CAS No. 1396860-46-0 represents a versatile scaffold with diverse applications across multiple scientific disciplines. Its unique combination of structural features positions it as a valuable tool in both therapeutic development and materials science research.